Cas no 22623-50-3 (Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI))
22623-50-3 structure
Product Name:Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI)
CAS No:22623-50-3
MF:C12H15NS2
MW:237.384200334549
CID:274095
PubChem ID:3032780
Update Time:2025-04-19
Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI)
- prop-2-enyl N-(1-phenylethyl)carbamodithioate
- Prop-2-en-1-yl hydrogen (1-phenylethyl)carbonodithioimidate
- CARBAMIC ACID, (alpha-METHYLBENZYL)DITHIO-, ALLYL ESTER
- 22623-50-3
- DTXSID20945282
- (alpha-Methylbenzyl)dithiocarbamic acid allyl ester
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- Inchi: 1S/C12H15NS2/c1-3-9-15-12(14)13-10(2)11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3,(H,13,14)
- InChI Key: KQYRTTOYEHEKCD-UHFFFAOYSA-N
- SMILES: S(CC=C)C(NC(C)C1C=CC=CC=1)=S
Computed Properties
- Exact Mass: 237.06475
- Monoisotopic Mass: 237.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 331.2°Cat760mmHg
- Flash Point: 154.1°C
- Refractive Index: 1.604
- PSA: 12.03
Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI) Related Literature
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1. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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